Cas no 1391458-04-0 ((2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid
• CAS No: 1391458-04-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD14708082
• CID: 5208839
• PubChem ID: 119032085
• Update Time: 2025-05-28

(2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-(3-methoxyphenyl)-, (3S)-
• (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD14708082
• Inchi： 1S/C12H15NO3/c1-16-9-4-2-3-8(7-9)10-5-6-13-11(10)12(14)15/h2-4,7,10-11,13H,5-6H2,1H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： DDPSDQWRSJOONE-WDEREUQCSA-N
• SMILES： C(O)(=O)[C@H]1[C@H](C2=CC=CC(OC)=C2)CCN1

Additional information on (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid (CAS 1391458-04-0)

(2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid (CAS 1391458-04-0) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific configuration and methoxyphenyl moiety, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The chirality of this compound, denoted by the (2R,3S) configuration, is critical for its biological activity. Stereochemistry plays a pivotal role in drug-receptor interactions, and this molecule's specific enantiomeric form ensures high binding affinity to target proteins. Recent studies highlight its utility in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology due to their implications in treating neurological disorders.

From a synthetic perspective, (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid is synthesized via asymmetric catalysis or resolution techniques, emphasizing the growing demand for green chemistry and sustainable synthesis methods. The 3-methoxyphenyl group enhances the compound's solubility and metabolic stability, making it a preferred candidate for prodrug development. These attributes align with current trends in precision medicine, where molecular tailoring is key to improving drug efficacy and reducing side effects.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential as a scaffold in machine learning-based molecular design. The integration of cheminformatics tools has accelerated its evaluation, addressing common search queries like "best chiral intermediates for CNS drugs" or "pyrrolidine derivatives in medicinal chemistry." Its relevance extends to neurodegenerative disease research, particularly in modulating dopamine and serotonin pathways—a trending focus area in 2024.

Analytical characterization of CAS 1391458-04-0 involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity, a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound's logP and pKa values further underscore its drug-likeness, meeting Lipinski's Rule of Five criteria—a frequent search term among chemists.

Beyond therapeutics, this pyrrolidine derivative is explored in agrochemicals and flavor/fragrance industries, leveraging its aromatic and chiral properties. Its low toxicity profile and biodegradability align with global shifts toward eco-friendly chemicals, another trending topic in scientific and industrial forums.

In summary, (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylic acid exemplifies the intersection of structural ingenuity and application versatility. Its prominence in high-impact research and alignment with industry demands solidify its status as a valuable compound in contemporary science.